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Compound of Interest

2,6-Dichloro-4-
Compound Name:

(trifluoromethyl)nicotinamide

Cat. No.: B115923

2,6-Dichloro-4-(trifluoromethyl)nicotinamide: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dichloro-4-(trifluoromethyl)nicotinamide is a halogenated pyridinecarboxamide
derivative. Its structural features, including the dichlorinated pyridine ring and the trifluoromethyl
group, suggest its potential as a scaffold in medicinal chemistry and agrochemical research.
This technical guide provides a consolidated overview of the currently available information on
this compound, focusing on its physicochemical properties, synthesis, and potential areas of
application based on related structures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2,6-Dichloro-4-
(trifluoromethyl)nicotinamide is presented in Table 1. This data is compiled from publicly
available chemical databases and supplier information.
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Property Value Source

Molecular Formula C7H3CI2F3N20 PubChem[1]

Molecular Weight 259.01 g/mol PubChem[1]

CAS Number 158063-67-3 PubChem[1]
2,6-dichloro-4-

IUPAC Name (trifluoromethyl)pyridine-3- PubChem[1]

carboxamide

Melting Point 198-200 °C Parchem[2]

Boiling Point 267 °C (Predicted) Parchem[2]

Density 1.631 g/cm3 (Predicted) Parchem[2]

Flash Point 115 °C (Predicted) Parchem[2]

XLogP3 2.5 PubChem[1]
Synthesis

Detailed, peer-reviewed synthetic protocols for 2,6-Dichloro-4-(trifluoromethyl)nicotinamide
are not readily available in the public domain. However, based on general principles of organic
synthesis and patent literature for structurally related compounds, a plausible synthetic route
can be conceptualized. The synthesis of related nicotinamide derivatives often involves the
amidation of a corresponding nicotinic acid or its activated derivative.

A potential synthetic workflow is outlined below. This diagram is a conceptual representation
and has not been experimentally validated from available literature for this specific compound.
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Conceptual Synthetic Pathway

Activating Agent | Ammonia Source

(e.g., SOCIz, Oxalyl Chloride) | (e.g., NH3, NHsOH)
: 2,6-Dichloro-4-(trifluoromethyl)

: I I nicotinamide
Activation Y

2,6-Dichloro-4-(trifluoromethyl) | 2,6-Dichloro-4-(trifluoromethyl)
nicotinic acid o nicotinoyl chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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